Cas no 1797568-15-0 (N-(2,4-dimethylphenyl)-1,2,5-dithiazepane-5-carboxamide)

• Product Name: N-(2,4-dimethylphenyl)-1,2,5-dithiazepane-5-carboxamide
• CAS No: 1797568-15-0
• MF: C₁₃H₁₈N₂OS₂
• MW: 282.424820423126
• CID: 5799687
• PubChem ID: 75439779
• Update Time: 2025-05-26

N-(2,4-dimethylphenyl)-1,2,5-dithiazepane-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033436051
• N-(2,4-dimethylphenyl)-1,2,5-dithiazepane-5-carboxamide
• Z1571001732
• 1797568-15-0
• EN300-26578065

• Inchi： 1S/C13H18N2OS2/c1-10-3-4-12(11(2)9-10)14-13(16)15-5-7-17-18-8-6-15/h3-4,9H,5-8H2,1-2H3,(H,14,16)
• InChI Key： RAIZIDZURTYPCJ-UHFFFAOYSA-N
• SMILES： S1CCN(C(NC2C=CC(C)=CC=2C)=O)CCS1

Computed Properties

• Exact Mass: 282.08605555g/mol
• Monoisotopic Mass: 282.08605555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 82.9Ų

Additional information on N-(2,4-dimethylphenyl)-1,2,5-dithiazepane-5-carboxamide

Introduction to N-(2,4-dimethylphenyl)-1,2,5-dithiazepane-5-carboxamide (CAS No. 1797568-15-0)

N-(2,4-dimethylphenyl)-1,2,5-dithiazepane-5-carboxamide, identified by its CAS number 1797568-15-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential therapeutic applications. The presence of a dithiazepane core and a dimethylphenyl group suggests a complex interplay of electronic and steric effects, which may contribute to its biological activity. In recent years, there has been growing interest in dithiazepane derivatives as they exhibit a range of pharmacological properties, including antimicrobial, anti-inflammatory, and neuroprotective effects.

The dithiazepane scaffold is a heterocyclic compound characterized by a seven-membered ring containing two sulfur atoms and two nitrogen atoms. This structural motif is known to be privileged in medicinal chemistry due to its ability to interact with various biological targets. The dimethylphenyl group attached to the dithiazepane ring likely influences the compound's solubility, metabolic stability, and binding affinity. These factors are crucial in determining the compound's efficacy and pharmacokinetic profile.

In the realm of drug discovery, N-(2,4-dimethylphenyl)-1,2,5-dithiazepane-5-carboxamide represents a promising candidate for further investigation. Recent studies have highlighted the importance of dithiazepane derivatives in modulating neurological disorders. For instance, some dithiazepane compounds have shown potential in treating conditions such as Alzheimer's disease and Parkinson's disease by inhibiting specific enzymes or receptors involved in neurodegeneration. The structure of N-(2,4-dimethylphenyl)-1,2,5-dithiazepane-5-carboxamide suggests that it may interact with similar targets, making it a valuable compound for preclinical and clinical research.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the dimethylphenyl group into the dithiazepane core necessitates careful selection of coupling reagents and catalysts to avoid unwanted side reactions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve this transformation efficiently. These methods not only enhance the synthetic route but also improve the overall quality of the final product.

The pharmacological evaluation of N-(2,4-dimethylphenyl)-1,2,5-dithiazepane-5-carboxamide has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammation and oxidative stress. These effects are particularly relevant in the context of chronic diseases where inflammation plays a significant role. Additionally, preliminary animal models have shown that this compound may have neuroprotective effects by reducing neuronal damage caused by excitotoxicity and oxidative stress.

The potential therapeutic applications of N-(2,4-dimethylphenyl)-1,2,5-dithiazepane-5-carboxamide extend beyond neurological disorders. Research indicates that it may also have antimicrobial properties due to its ability to disrupt bacterial cell membranes. This makes it a candidate for developing new antibiotics or antifungal agents against drug-resistant pathogens. The unique combination of structural features in this compound allows it to interact with multiple biological targets simultaneously, which is often a key factor in designing effective therapeutics.

In conclusion, N-(2,4-dimethylphenyl)-1,2,5-dithiazepane-5-carboxamide (CAS No. 1797568-15-0) is a compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for dithiazepane derivatives, compounds like this one will play an increasingly important role in addressing various health challenges.